Cas no 870243-95-1 (Methyl 4-bromo-7-oxo-6,7-dihydrothieno[2,3-c]pyridine-2-carboxylate)

• Product Name: Methyl 4-bromo-7-oxo-6,7-dihydrothieno[2,3-c]pyridine-2-carboxylate
• CAS No: 870243-95-1
• MF: C₉H₆BrNO₃S
• MW: 288.11784029007
• CID: 6783072
• PubChem ID: 58622663
• Update Time: 2024-04-29

Methyl 4-bromo-7-oxo-6,7-dihydrothieno[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• CS-0105912
• Methyl 4-bromo-6,7-dihydro-7-oxothieno[2,3-c]pyridine-2-carboxylate
• FAVYWEQWMCTDON-UHFFFAOYSA-N
• DTXSID101161527
• 870243-95-1
• methyl 4-bromo-7-oxo-6H,7H-thieno[2,3-c]pyridine-2-carboxylate
• methyl 4-bromo-7-hydroxythieno[2,3-c]pyridine-2-carboxylate
• SCHEMBL5550146
• DB-431317
• methyl 4-bromo-7-oxo-6,7-dihydrothieno[2,3-c]pyridine-2-carboxylate
• methyl 4-bromo-7-oxo-6H-thieno[2,3-c]pyridine-2-carboxylate
• AKOS037652092
• D76574
• SCHEMBL16650594
• Methyl 4-bromo-7-oxo-6,7-dihydrothieno[2,3-c]pyridine-2-carboxylate

• Inchi： 1S/C9H6BrNO3S/c1-14-9(13)6-2-4-5(10)3-11-8(12)7(4)15-6/h2-3H,1H3,(H,11,12)
• InChI Key： FAVYWEQWMCTDON-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2=C1C=C(C(=O)OC)S2)=O

Computed Properties

• Exact Mass: 286.92518g/mol
• Monoisotopic Mass: 286.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6Ų